![molecular formula C15H14N2O3S B1456689 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol CAS No. 1394306-56-9](/img/structure/B1456689.png)
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol
Overview
Description
“2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol” is a chemical compound with the CAS Number: 1394306-56-9. It has a molecular weight of 302.35 . The IUPAC name for this compound is 3-((2-hydroxyethyl)(phenyl)amino)benzo[d]isothiazole 1,1-dioxide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H14N2O3S/c18-11-10-17(12-6-2-1-3-7-12)15-13-8-4-5-9-14(13)21(19,20)16-15/h1-9,18H,10-11H2 . This code provides a unique representation of the compound’s molecular structure.More specific physical and chemical properties such as density, melting point, and boiling point are not available in the sources I found .
Scientific Research Applications
Pharmacology
In pharmacology, this compound could be used as a precursor or an intermediate in the synthesis of pharmaceutical drugs. The benzisothiazol moiety is a common structural component in drugs that exhibit a wide range of biological activities, including antipsychotic, antimicrobial, and anticancer properties . The compound’s ability to interact with various biological targets can be harnessed to develop new medications or improve existing ones.
Biochemistry
Within biochemistry, “2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol” may serve as a molecular probe or a reagent in enzymatic assays. Its structural features could allow it to bind selectively to certain enzymes or proteins, aiding in the study of biochemical pathways and processes .
Materials Science
In materials science, this compound’s unique chemical structure could be utilized in the creation of novel polymers or coatings. Its potential for forming stable bonds and its thermal stability might make it a valuable component in engineering materials that require specific mechanical or chemical properties .
Environmental Science
The environmental applications of this compound could include its use as a chemical tracer or a pollutant degradation agent. Its detectable properties might help in tracing chemical processes in the environment, while its reactive nature could be effective in breaking down harmful environmental pollutants .
Analytical Chemistry
“2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol” could be employed as a standard or a calibration compound in analytical chemistry. Its well-defined structure and properties make it suitable for use in validating analytical methods or calibrating instruments used in chemical analysis .
Chemical Engineering
In the field of chemical engineering, this compound might be used in process optimization studies. Its predictable reaction pathways can be valuable in modeling and designing chemical processes, potentially leading to more efficient and cost-effective industrial practices .
Safety and Hazards
properties
IUPAC Name |
2-(N-(1,1-dioxo-1,2-benzothiazol-3-yl)anilino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c18-11-10-17(12-6-2-1-3-7-12)15-13-8-4-5-9-14(13)21(19,20)16-15/h1-9,18H,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGXXFWTQOFFLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(CCO)C2=NS(=O)(=O)C3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901190645 |
Source
|
| Record name | 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)phenylamino]ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901190645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]ethanol | |
CAS RN |
1394306-56-9 |
Source
|
| Record name | 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)phenylamino]ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1394306-56-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)phenylamino]ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901190645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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